6-(4-methoxyphenyl)-2-({[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol
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Description
6-(4-methoxyphenyl)-2-({[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research on derivatives closely related to 6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol includes the synthesis of novel compounds with potential pharmacological activities. For instance, novel compounds with anti-inflammatory and analgesic properties have been synthesized from related chemical structures, indicating a methodological approach to creating therapeutics with specific biological activities (Abu‐Hashem et al., 2020). Moreover, studies on the crystal structure and density functional theory (DFT) analyses of similar compounds provide insights into their molecular properties and reactivity, facilitating the design of materials with desired physical or chemical characteristics (Murugavel et al., 2014).
Pharmacological Applications
The derivatives of this compound have been investigated for their pharmacological potentials, including antifungal and anticonvulsant activities. Research demonstrates that certain derivatives exhibit significant antifungal effects against types of fungi such as Aspergillus terreus and Aspergillus niger, suggesting their utility in developing new antifungal agents (Jafar et al., 2017). Similarly, the anticonvulsant activity of synthesized derivatives on models of pentylenetetrazole seizures in rats indicates a promising avenue for the development of new treatments for seizure disorders (Severina et al., 2019).
Antimicrobial and Antitumor Activities
Compounds related to 6-(4-Methoxyphenyl)-2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)pyrimidin-4-ol have also been evaluated for their antimicrobial and antitumor activities. For instance, new pyrimidinone and oxazinone derivatives fused with thiophene rings have shown considerable antimicrobial activities, suggesting their potential as novel antimicrobial agents (Hossan et al., 2012). Additionally, the synthesis and evaluation of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives for antitumor activity have revealed compounds with potent anticancer effects, comparable to established chemotherapy drugs (Hafez & El-Gazzar, 2017).
Properties
IUPAC Name |
4-(4-methoxyphenyl)-2-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S/c1-14-6-4-5-7-18(14)22-24-20(15(2)29-22)13-30-23-25-19(12-21(27)26-23)16-8-10-17(28-3)11-9-16/h4-12H,13H2,1-3H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGNNKCOFHYFIKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=C(O2)C)CSC3=NC(=CC(=O)N3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.